N-(4-bromophenyl)-4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioamide

• IUPAC Name: N-(4-bromophenyl)-4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C20H23BrN4S2/c1-23(2)18-9-3-15(4-10-18)19(26)24-11-13-25(14-12-24)20(27)22-17-7-5-16(21)6-8-17/h3-10H,11-14H2,1-2H3,(H,22,27)
• InChI Key: WQAYZBPWYIPDDB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=S)N2CCN(CC2)C(=S)NC3=CC=C(C=C3)Br
• Molecular Formula: C20H23BrN4S2
• Molecular Weight: 463.5 g/mol

Description

N-(4-bromophenyl)-4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C20H23BrN4S2 and its molecular weight is 463.46. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antiviral Activities

Compounds with structural similarities have been evaluated for their antimicrobial and antiviral efficacies. For instance, new urea and thiourea derivatives of piperazine, doped with Febuxostat, have shown promising antimicrobial and antiviral activities. Specifically, certain derivatives exhibited significant antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activities against various pathogens (Reddy et al., 2013). Similarly, novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives have been synthesized, showing potential antimicrobial activity against a range of bacterial and fungal strains (Babu et al., 2015).

Anticancer Activities

Research into benzene sulfonamide derivatives as anticancer agents is ongoing, with some compounds demonstrating potent effects against breast carcinoma cell lines. Molecular docking studies have been used to explore the anti-breast cancer activity of these compounds, confirming their bioavailability and potential as anticancer agents (Mohamed et al., 2022). Another study focused on the synthesis of quinazolinone derivatives, revealing moderate to good anticancer activity against various cancer cell lines, suggesting the importance of specific substituents for enhanced anticancer efficacy (Sharma & Ravani, 2012).

Anti-inflammatory Effects

Several synthesized derivatives have been investigated for their anti-inflammatory properties. Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker demonstrated potent bacterial biofilm and MurB inhibitors, showing excellent biofilm inhibition activities compared to Ciprofloxacin. These compounds have also exhibited significant MurB inhibitory activity, suggesting their potential in treating bacterial infections and reducing biofilm-associated resistance (Mekky & Sanad, 2020).

Other Activities

Further studies have explored the synthesis and antimicrobial activity of new piperazine-based heterocyclic compounds, highlighting the effect of different catalysts and solvents on reaction outcomes. These compounds have shown varied antimicrobial activities, emphasizing the potential of piperazine derivatives in developing new therapeutic agents (Ozdemir et al., 2017).